N-(2,6-dimethylphenyl)-4-isopropoxybenzamide

• IUPAC Name: N-(2,6-dimethylphenyl)-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C18H21NO2/c1-12(2)21-16-10-8-15(9-11-16)18(20)19-17-13(3)6-5-7-14(17)4/h5-12H,1-4H3,(H,19,20)
• InChI Key: JBEASWUBVNQYOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CC=C(C=C2)OC(C)C
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

N-(2,6-dimethylphenyl)-4-isopropoxybenzamide is a chemical compound that is commonly used in scientific research. It is also known as DIPB or 4-Diisopropoxyphenyl-N-(2,6-dimethylphenyl)benzamide. This compound is widely used in research to study the mechanism of action, biochemical and physiological effects, and future directions in the field of pharmacology.

Mechanism of Action

The mechanism of action of N-(2,6-dimethylphenyl)-4-isopropoxybenzamide is not fully understood. However, it is believed to act as an antagonist of the TRPV1 receptor, which is involved in pain perception and inflammation. This compound has been shown to reduce pain and inflammation in animal models.
Biochemical and physiological effects:
N-(2,6-dimethylphenyl)-4-isopropoxybenzamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, and may have potential therapeutic applications in the treatment of chronic pain and inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,6-dimethylphenyl)-4-isopropoxybenzamide in lab experiments is its ability to selectively target the TRPV1 receptor. This makes it a useful tool for investigating the role of this receptor in various physiological processes. However, one limitation of this compound is its relatively low potency, which may limit its usefulness in certain experiments.

Future Directions

There are a number of potential future directions for research involving N-(2,6-dimethylphenyl)-4-isopropoxybenzamide. One area of interest is the development of more potent TRPV1 antagonists that could be used in the treatment of chronic pain and inflammatory diseases. Another area of research could be the investigation of the role of the TRPV1 receptor in other physiological processes, such as thermoregulation and taste perception.
In conclusion, N-(2,6-dimethylphenyl)-4-isopropoxybenzamide is a useful compound in scientific research, particularly in the field of pharmacology. Its ability to selectively target the TRPV1 receptor makes it a valuable tool for investigating the mechanism of action of various drugs, as well as the role of this receptor in various physiological processes. While there are some limitations to its use, there are also a number of potential future directions for research involving this compound.

Synthesis Methods

The synthesis of N-(2,6-dimethylphenyl)-4-isopropoxybenzamide is a multi-step process that involves the reaction of 2,6-dimethylaniline with 4-isopropoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization to obtain the final compound.

Scientific Research Applications

N-(2,6-dimethylphenyl)-4-isopropoxybenzamide has a wide range of scientific research applications. It is commonly used in the field of pharmacology to study the mechanism of action of various drugs. This compound is also used to investigate the biochemical and physiological effects of drugs on living organisms.